Cas no 927995-51-5 (4,5-dichloro-8-methoxy-2-methylquinoline)
927995-51-5 structure
Product Name:4,5-dichloro-8-methoxy-2-methylquinoline
CAS No:927995-51-5
MF:C11H9Cl2NO
MW:242.101260900497
CID:1975774
PubChem ID:16642488
Update Time:2025-04-21
4,5-dichloro-8-methoxy-2-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-8-methoxy-2-methylquinoline
- AGN-PC-013QEU
- CTK8E4661
- ZINC11847643
- AKOS002674069
- 927995-51-5
- MFCD09261763
- DTXSID20586452
-
- Inchi： 1S/C11H9Cl2NO/c1-6-5-8(13)10-7(12)3-4-9(15-2)11(10)14-6/h3-5H,1-2H3
- InChI Key： YNLAGOZGZHGMFZ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)N=C2C(=CC=C(C2=1)Cl)OC
Computed Properties
- Exact Mass: 241.00600
- Monoisotopic Mass: 241.0061193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12000
- LogP: 3.85860
4,5-dichloro-8-methoxy-2-methylquinoline Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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